Cas no 1497346-45-8 (3-(5-methyl-2-nitrophenyl)-1,2-oxazol-5-amine)

• Product Name: 3-(5-methyl-2-nitrophenyl)-1,2-oxazol-5-amine
• CAS No: 1497346-45-8
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 5917439
• PubChem ID: 65463241
• Update Time: 2025-10-28

3-(5-methyl-2-nitrophenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-2-nitrophenyl)-1,2-oxazol-5-amine
• 5-Amino-3-(5-methyl-2-nitrophenyl)isoxazole
• EN300-1850401
• 1497346-45-8
• MFCD21241858
• SY280493
• AKOS014800585
• 3-(5-Methyl-2-nitrophenyl)isoxazol-5-amine

• Inchi： 1S/C10H9N3O3/c1-6-2-3-9(13(14)15)7(4-6)8-5-10(11)16-12-8/h2-5H,11H2,1H3
• InChI Key： NAUQTNXCDKKNCA-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=C(C)C=CC=2[N+](=O)[O-])=N1)N

Computed Properties

• Exact Mass: 219.06439116g/mol
• Monoisotopic Mass: 219.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97.9Ų

Additional information on 3-(5-methyl-2-nitrophenyl)-1,2-oxazol-5-amine

Comprehensive Overview of 3-(5-methyl-2-nitrophenyl)-1,2-oxazol-5-amine (CAS No. 1497346-45-8)

3-(5-methyl-2-nitrophenyl)-1,2-oxazol-5-amine (CAS No. 1497346-45-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a 1,2-oxazole core substituted with an amine group at the 5-position and a 5-methyl-2-nitrophenyl moiety at the 3-position. This configuration imparts distinct electronic and steric characteristics, making it a valuable intermediate in the synthesis of bioactive molecules.

Recent studies highlight the growing interest in nitrophenyl derivatives and oxazole-based compounds, particularly in drug discovery and material science. Researchers are exploring its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with current trends in targeting resistant pathogens and personalized medicine. The compound's CAS No. 1497346-45-8 is frequently searched in academic databases, reflecting its relevance in high-impact journals and patent applications.

From a synthetic chemistry perspective, 3-(5-methyl-2-nitrophenyl)-1,2-oxazol-5-amine offers versatility in functionalization. Its amine group allows for straightforward derivatization via amide coupling or reductive amination, while the nitro group can be reduced to aniline for further modifications. Such flexibility is critical in fragment-based drug design, a hot topic in AI-driven molecular optimization. Computational chemists often query "oxazole amine reactivity" or "nitrophenyl heterocycle applications" to explore its mechanistic pathways.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound's stability under physiological conditions (pH-dependent degradation) is a frequent subject of inquiry in ADMET studies. Analytical methods like HPLC-MS and NMR spectroscopy are commonly employed for its characterization, as evidenced by search trends for "CAS 1497346-45-8 analysis."

In material science, the conjugated system of this compound shows promise in organic electronics. Its electron-withdrawing nitro group and electron-donating amine create a push-pull effect, relevant to OLED and photovoltaic research. Startups and academic labs increasingly search for "small molecule semiconductors" incorporating such motifs.

To conclude, 3-(5-methyl-2-nitrophenyl)-1,2-oxazol-5-amine exemplifies the intersection of synthetic utility and multidisciplinary innovation. Its CAS No. 1497346-45-8 serves as a gateway to cutting-edge applications, from life sciences to sustainable technologies, answering the demand for structurally diverse and functionally rich chemical entities.